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Compound of Interest

Compound Name: Cesium-135

Cat. No.: B1237729 Get Quote

This document provides essential safety and logistical information for the handling of Cesium-
135 (¹³⁵Cs) in a laboratory setting. The content herein is intended to provide procedural

guidance to researchers, scientists, and drug development professionals to ensure the safe

management of this radionuclide. Adherence to these protocols, in conjunction with institution-

specific radiation safety programs and the guidance of a certified Radiation Safety Officer

(RSO), is critical for minimizing exposure and ensuring a safe working environment.

Understanding the Hazard: Cesium-135 Properties
Cesium-135 is a radioactive isotope of cesium produced during nuclear fission.[1] Its primary

hazard stems from its radioactive decay properties. The very long half-life of ¹³⁵Cs means it has

a low specific activity, making the external radiation risk less severe than shorter-lived isotopes.

[1] However, the primary concern is the risk of internal exposure through inhalation, ingestion,

or absorption, which can lead to long-term health effects.[1][2]

All work with ¹³⁵Cs must be governed by the ALARA principle: keeping radiation exposure As

Low As Reasonably Achievable. This is achieved by implementing the three cardinal rules of

radiation safety: minimizing Time, maximizing Distance, and using appropriate Shielding.[3][4]

[5]

Table 1: Radiological Data for Cesium-135
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Property Value Notes

Half-Life
1.33 - 2.3 million years[6]
[7]

Long half-life contributes
to low specific activity.

Decay Mode Beta (β⁻) Emission
Emits an electron during

decay.

Max Beta Energy 0.21 MeV
This energy level dictates

shielding requirements.

Primary Hazard Internal Contamination
Risk from inhalation, ingestion,

or absorption.[1][2]

| Waste Class | Long-Lived Radionuclide | Requires specific long-term disposal considerations.

[8] |

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against contamination. Standard

laboratory PPE is mandatory, with additional layers required based on the specific procedure

and quantity of ¹³⁵Cs being handled.

Table 2: Required Personal Protective Equipment (PPE) for Cesium-135 Handling
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PPE Item Specification / Purpose Key Considerations

Body Protection Standard Lab Coat
To be worn at all times in
the designated work area.
[9]

Disposable Coverall (e.g.,

Tyvek®)

Recommended for handling

higher activity levels or when

there is a significant risk of

splashing.[10][11]

Hand Protection
Disposable Nitrile or Latex

Gloves

Must be worn when handling

any radioactive materials.[9]

Inspect for tears before use.

Double Gloving

Recommended practice to

minimize the risk of

contamination during glove

removal.[10]

Eye Protection
Safety Glasses with Side

Shields

Mandatory minimum protection

against splashes.

Safety Goggles or Face Shield

Required when there is a

higher probability of splashes

or aerosol generation.[10]

Foot Protection Closed-Toe Shoes
Required for all personnel

entering the laboratory.[9]

Disposable Shoe Covers

Use when entering designated

radioactive material handling

areas to prevent the spread of

contamination.[12]

Respiratory Protection N95 Respirator or higher

Required if there is a potential

for generating airborne

radioactive particles or

aerosols.[10][11]

Dosimetry Whole-Body Dosimeter Must be worn to monitor

occupational exposure to
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PPE Item Specification / Purpose Key Considerations

penetrating radiation.[13][14]

| | Ring Dosimeter | Required when handling millicurie (mCi) or greater quantities to monitor

extremity dose.[3] |

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling ¹³⁵Cs is essential for safety and experimental integrity. The

following protocol outlines the key phases of a typical laboratory procedure.

Designate Work Area: All work with ¹³⁵Cs must be performed in a designated and clearly

labeled "Radioactive Material Area."

Prepare Surface: Cover the work surface (e.g., fume hood, benchtop) with absorbent,

plastic-backed paper to contain any spills.[2]

Assemble Shielding: Set up appropriate shielding. For the beta emissions of ¹³⁵Cs, use low

atomic number (low-Z) materials like acrylic (Plexiglas) or aluminum as the primary shield to

prevent the generation of bremsstrahlung X-rays.[15][16][17]

Gather Materials: Ensure all necessary equipment, reagents, and waste containers are

within the designated area before introducing the radioactive material.

Don PPE: Put on all required PPE as specified in Table 2.

Perform Survey: Before handling the stock vial, perform a background radiation survey of the

work area with a Geiger-Müller (GM) survey meter.

Use Remote Tools: Handle all sources, vials, and pipettes containing ¹³⁵Cs with remote

handling tools such as tongs or forceps to maximize distance.[9]

Prevent Contamination: Open vials and perform transfers over a spill tray. Avoid creating

splashes or aerosols.
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Work Efficiently: Plan all steps in advance to minimize the time spent actively handling the

radioactive material.[3][13]

Secure Source: Return the stock vial of ¹³⁵Cs to its shielded storage container immediately

after use.

Dispose of Waste: Place all contaminated items (e.g., pipette tips, tubes, absorbent paper)

into the designated, shielded radioactive waste container.

Survey Work Area: Using a GM meter, perform a thorough survey of the work area,

equipment, and yourself. The goal is for all readings to be indistinguishable from the

background survey.[9]

Decontaminate: If contamination is found, decontaminate the area using appropriate

cleaning solutions and re-survey until clean.

Doff PPE: Remove PPE in the correct order to prevent cross-contamination: outer gloves,

shoe covers, lab coat/coverall, inner gloves, and finally eye/respiratory protection.

Final Survey: Perform a final survey of hands and clothing before leaving the work area.[9]

Wash hands thoroughly.

Mandatory Visualization: Cesium-135 Handling
Workflow
The following diagram illustrates the logical flow of the operational plan, from initial preparation

to the safe conclusion of the procedure.
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Caption: Operational workflow for the safe handling of Cesium-135.
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Disposal Plan
Proper segregation and disposal of radioactive waste are critical to maintaining a safe

laboratory and complying with regulations. All ¹³⁵Cs waste is classified as long-lived low-level

radioactive waste (LLRW).

Table 3: Cesium-135 Radioactive Waste Disposal Plan

Waste Type Container
Labeling
Requirements

Disposal Pathway

Dry Solid Waste

Lined, rigid
container with lid,
designated for
long-lived isotopes
(often yellow).[8]

"Caution,
Radioactive
Material" symbol,
Isotope (¹³⁵Cs),
Activity, Date.

Collection by
institutional
Radiation Safety /
EHS for decay-in-
storage is not
feasible due to the
long half-life.
Waste will be
packaged for off-
site disposal.

Liquid Waste

(Aqueous)

Sealable, shatter-

proof carboy stored in

secondary

containment.

"Caution, Radioactive

Material" symbol,

Isotope (¹³⁵Cs),

Activity, Volume,

Chemical

Composition.

DO NOT dispose of

via sink.[8] Await

collection by Radiation

Safety / EHS for

solidification and off-

site disposal.

Sharps

Puncture-proof sharps

container designated

for radioactive waste.

"Caution, Radioactive

Material" symbol,

Isotope (¹³⁵Cs).

Do not mix with non-

radioactive or

biohazardous sharps.

Await collection by

Radiation Safety /

EHS.[18]

| Scintillation Vials | Designated scintillation vial waste container. | "Caution, Radioactive

Material" symbol, Isotope (¹³⁵Cs). | Await collection by Radiation Safety / EHS. Do not dispose
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of via standard chemical or sink routes.[8] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Handling of Cesium-135: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237729#personal-protective-equipment-for-
handling-cesium-135]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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